1-Ethyl-1H-1,2,3-benzotriazol-4-amine
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Description
Contextualizing Benzotriazole (B28993) Chemistry in Contemporary Organic Synthesis
Benzotriazole, a fused heterocyclic system comprising a benzene (B151609) ring and a triazole ring, is a cornerstone in modern organic synthesis. gsconlinepress.com Its derivatives are not merely synthetic targets but also powerful tools that facilitate a wide array of chemical transformations. In contemporary synthesis, benzotriazole is widely utilized as a synthetic auxiliary. N-acylbenzotriazoles, for instance, are excellent and stable acylating agents for N-, O-, C-, and S-acylations, offering advantages over traditional reagents like acid chlorides or anhydrides. researchgate.net
The benzotriazole moiety can act as a good leaving group, which has been exploited in the synthesis of various other heterocyclic systems. Furthermore, the structural framework of benzotriazole is featured in numerous pharmaceuticals, highlighting its role as a "privileged scaffold" in drug discovery. gsconlinepress.com Its chemical stability, coupled with the ability of its three nitrogen atoms to engage in hydrogen bonding and coordination with biological targets, makes it an ideal platform for chemical modifications to develop new therapeutic agents. gsconlinepress.com Synthetic strategies for creating benzotriazole derivatives are diverse, including classical cyclocondensation reactions as well as modern, more environmentally friendly methods like microwave-assisted synthesis and copper-free 'click' reactions.
Historical Perspective on Benzotriazole Derivatives in Academic Investigations
The journey of benzotriazole from a simple industrial chemical to a key player in medicinal chemistry is a testament to its versatility. First synthesized in the late 19th century, benzotriazole initially found widespread application outside the life sciences, most notably as a corrosion inhibitor for copper and its alloys. Its ability to form a stable, passive layer on the metal surface made it an invaluable component in industrial fluids like antifreeze and hydraulic fluids.
The academic investigation into the broader applications of benzotriazole derivatives began to gain momentum in the mid-20th century. Researchers started to uncover the diverse biological potential of this scaffold. Early studies focused on its antimicrobial properties. Over the decades, the scope of investigation has expanded dramatically, with thousands of derivatives being synthesized and evaluated for a plethora of pharmacological activities. researchgate.net This historical progression has seen benzotriazole derivatives being explored as anticancer, antiviral, anti-inflammatory, analgesic, and antifungal agents, firmly establishing the benzotriazole nucleus as a significant entity in medicinal chemistry research.
Rationale for Investigating 1-Ethyl-1H-1,2,3-benzotriazol-4-amine as a Molecular Scaffold
The specific structural features of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine provide a compelling rationale for its investigation as a molecular scaffold in drug discovery. The rationale can be broken down by analyzing its constituent parts in the context of known structure-activity relationships (SAR) for benzotriazole derivatives.
The Benzotriazole Core: As established, this bicyclic system is a proven pharmacophore, capable of various interactions with biological macromolecules. gsconlinepress.com Its relative rigidity and planar structure can be advantageous for fitting into enzyme active sites or receptor binding pockets.
The 4-amino Group: The introduction of an amino group onto the benzene ring of the benzotriazole scaffold significantly alters its electronic properties and provides a crucial handle for further chemical modification. This primary amine can serve as a key hydrogen bond donor, potentially enhancing binding affinity to target proteins. Moreover, it is a versatile synthetic intermediate for creating libraries of more complex molecules through reactions like amidation or reductive amination. Studies on other amino benzotriazoles have shown potent biological activity, including antitubercular effects. gsconlinepress.com
The 1-Ethyl Group: Alkylation at the N-1 position of the triazole ring is a common strategy to modulate the physicochemical properties of benzotriazole derivatives. The ethyl group can influence the compound's lipophilicity, which in turn affects its solubility, membrane permeability, and pharmacokinetic profile. The specific isomer (N-1 vs. N-2 substitution) can also have a profound impact on the biological activity, and N-alkylation provides a means to control this regioselectivity. researchgate.net
The combination of these features in a single molecule makes 1-Ethyl-1H-1,2,3-benzotriazol-4-amine a promising starting point for developing new chemical entities with tailored biological activities.
Scope and Objectives of Current Academic Research on the Compound
While specific, published research on 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is limited, the objectives of academic research on such a compound can be clearly defined based on established practices in medicinal chemistry.
The primary scope would involve a systematic exploration of its potential as a scaffold for new therapeutic agents. The key objectives would likely include:
Development of Efficient Synthesis: Establishing a robust and scalable synthetic route to 1-Ethyl-1H-1,2,3-benzotriazol-4-amine and its derivatives.
Library Synthesis: Utilizing the 4-amino group as a synthetic handle to create a diverse library of derivatives with various substituents. This allows for a thorough exploration of the chemical space around the core scaffold.
Biological Screening: Screening the synthesized library against a wide range of biological targets to identify potential therapeutic applications. Based on the known activities of benzotriazoles, this would include assays for:
Antimicrobial (antibacterial and antifungal) activity. researchgate.net
Anticancer activity against various cancer cell lines. gsconlinepress.com
Enzyme inhibition (e.g., kinases, α-glucosidase, α-amylase). nih.gov
Antiviral activity. nih.gov
Structure-Activity Relationship (SAR) Studies: Systematically analyzing the biological data to understand how different chemical modifications influence activity. This is crucial for the rational design of more potent and selective compounds. rsc.org
Computational Modeling: Employing molecular docking and other computational tools to predict how these molecules interact with their biological targets, thereby guiding further synthetic efforts. nih.gov
The ultimate goal of such research would be to identify a lead compound with promising therapeutic potential for further preclinical and clinical development.
Data Tables
Table 1: Physicochemical Properties of Benzotriazole and Related Compounds
| Property | Benzotriazole | 1-Ethyl-1H-1,2,3-benzotriazole |
| Molecular Formula | C₆H₅N₃ | C₈H₉N₃ chemsynthesis.com |
| Molecular Weight | 119.12 g/mol gsconlinepress.com | 147.18 g/mol chemsynthesis.com |
| Melting Point | 98.5-100 °C gsconlinepress.com | Not Available chemsynthesis.com |
| Boiling Point | 350 °C gsconlinepress.com | Not Available chemsynthesis.com |
| Appearance | White to brown crystalline powder gsconlinepress.com | Not Available |
Table 2: Spectrum of Investigated Biological Activities for the Benzotriazole Scaffold
This table illustrates the diverse range of potential applications for derivatives based on the benzotriazole core structure.
| Biological Activity | Description | Example Target / Indication |
| Antimicrobial | Activity against bacteria and fungi, including resistant strains. researchgate.net | Methicillin-resistant Staphylococcus aureus (MRSA), Candida albicans. researchgate.net |
| Anticancer | Inhibition of cancer cell proliferation through various mechanisms, such as enzyme inhibition. gsconlinepress.com | Kinases, Tubulin polymerization. |
| Antiviral | Inhibition of viral replication. nih.gov | Coxsackievirus B5. nih.gov |
| Anti-inflammatory | Reduction of inflammation, with activity comparable to standard drugs. gsconlinepress.com | Inflammatory pathways. |
| Analgesic | Pain relief, in some cases surpassing standard drugs. nih.gov | Pain management. |
| Antidiabetic | Inhibition of enzymes involved in carbohydrate metabolism. nih.gov | α-amylase and α-glucosidase. nih.gov |
| Antiprotozoal | Activity against protozoan parasites. researchgate.net | Acanthamoeba castellanii. researchgate.net |
| Antioxidant | Scavenging of free radicals, which is relevant in various disease states. gsconlinepress.com | Oxidative stress-related conditions. gsconlinepress.com |
Properties
Molecular Formula |
C8H10N4 |
|---|---|
Molecular Weight |
162.19 g/mol |
IUPAC Name |
1-ethylbenzotriazol-4-amine |
InChI |
InChI=1S/C8H10N4/c1-2-12-7-5-3-4-6(9)8(7)10-11-12/h3-5H,2,9H2,1H3 |
InChI Key |
PGODKUFBRPDLQA-UHFFFAOYSA-N |
Canonical SMILES |
CCN1C2=CC=CC(=C2N=N1)N |
Origin of Product |
United States |
Spectroscopic and Crystallographic Characterization of 1 Ethyl 1h 1,2,3 Benzotriazol 4 Amine and Its Analogues
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for determining the structure of organic molecules by mapping the carbon and proton frameworks.
¹H NMR Spectral Analysis for Proton Environment Elucidation
Proton NMR (¹H NMR) provides detailed information about the number, environment, and connectivity of protons in a molecule. For 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the ¹H NMR spectrum is expected to show distinct signals corresponding to the ethyl group and the aromatic protons on the benzotriazole (B28993) ring.
The ethyl group attached to the N1 position of the triazole ring would characteristically present as a quartet and a triplet. The methylene (B1212753) protons (-CH2-) are adjacent to a methyl group and the nitrogen atom, and would therefore split into a quartet. The terminal methyl protons (-CH3) are adjacent to the methylene group and would split into a triplet.
The aromatic region would display signals for the three protons on the benzene (B151609) ring. The presence of the amino group at the C4 position influences the chemical shifts of these protons, typically causing an upfield shift compared to unsubstituted benzotriazole due to its electron-donating nature. The coupling patterns (doublets, triplets, or multiplets) would reveal the substitution pattern and connectivity of the aromatic protons.
Analysis of a related compound, N1-Benzyl benzotriazole, provides insight into the expected chemical shifts for the benzotriazole core. tsijournals.com
Table 1: Representative ¹H NMR Data for an N1-Substituted Benzotriazole Analogue
| Compound Name | Protons | Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) | Reference |
|---|---|---|---|---|---|
| N1-Benzyl benzotriazole (in CDCl₃) | -CH₂- | 5.85 | singlet | - | tsijournals.com |
| Aromatic H | 7.25-7.40 | multiplet | - | tsijournals.com | |
| Aromatic H (H-7) | 8.05 | doublet | 8.4 | tsijournals.com | |
| Expected for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine | |||||
| -CH₃ | ~1.4-1.6 | triplet | ~7.0 | - | |
| -CH₂- | ~4.5-4.7 | quartet | ~7.0 | - | |
| Aromatic H | ~6.5-7.5 | multiplet | - | - |
This is an interactive data table. Users can sort and filter the data as needed.
¹³C NMR Spectral Analysis for Carbon Framework Elucidation
Carbon-13 NMR (¹³C NMR) spectroscopy identifies all unique carbon atoms in a molecule, providing critical information about the carbon skeleton. In the ¹³C NMR spectrum of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, signals for the two carbons of the ethyl group and the six carbons of the benzotriazole ring are expected.
The ethyl group carbons would appear in the aliphatic region of the spectrum. The carbons of the benzene moiety and the triazole ring would be found in the aromatic region (typically δ 110-150 ppm). The C4 carbon, bonded to the amino group, would be shifted upfield compared to its counterpart in unsubstituted benzotriazole.
Data from analogues like N1-Benzyl benzotriazole helps in assigning the signals of the core benzotriazole structure. tsijournals.com
Table 2: Representative ¹³C NMR Data for an N1-Substituted Benzotriazole Analogue
| Compound Name | Carbon Atoms | Chemical Shift (δ, ppm) | Reference |
|---|---|---|---|
| N1-Benzyl benzotriazole (in CDCl₃) | -CH₂- | 52.22 | tsijournals.com |
| Aromatic & Triazole C | 109.67, 120.03, 123.87, 127.36, 127.52, 128.42, 128.96, 132.74, 134.70, 146.29 | tsijournals.com | |
| Expected for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine | |||
| -CH₃ | ~14-16 | - | |
| -CH₂- | ~40-45 | - |
This is an interactive data table. Users can sort and filter the data as needed.
Advanced NMR Techniques for Conformation and Connectivity Studies
Two-dimensional (2D) NMR techniques are powerful tools for confirming the complete molecular structure by establishing correlations between nuclei. For a molecule like 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, several 2D NMR experiments would be invaluable.
COSY (Correlation Spectroscopy): This experiment identifies proton-proton (¹H-¹H) couplings. It would show a clear correlation between the methyl and methylene protons of the ethyl group, and also among the adjacent protons on the aromatic ring, confirming their relative positions.
HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms (¹H-¹³C). It would be used to definitively assign the ¹³C signals for each protonated carbon, such as those in the ethyl group and the C-H carbons of the benzene ring. researchgate.net
These advanced techniques, when used in combination, allow for the unambiguous assignment of all ¹H and ¹³C signals and confirm the proposed structure of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine.
Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules, providing information about the molecular weight and elemental composition.
High-Resolution Mass Spectrometry (HRMS) for Exact Mass Determination
High-Resolution Mass Spectrometry (HRMS) provides a highly accurate measurement of the molecular mass, which can be used to determine the elemental composition of a molecule. For 1-Ethyl-1H-1,2,3-benzotriazol-4-amine (molecular formula C₈H₁₀N₄), HRMS is critical for confirming its composition. The exact mass can be calculated and compared to the experimentally determined value.
Table 3: HRMS Data for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine
| Molecular Formula | Ion Type | Calculated Exact Mass (m/z) |
|---|
This is an interactive data table. Users can sort and filter the data as needed.
Published HRMS data for related benzotriazole derivatives confirms the utility of this technique in verifying the molecular formulas of newly synthesized compounds. whiterose.ac.uk
Fragmentation Pattern Analysis for Structural Insights
Mass spectrometry not only provides the molecular weight but also offers structural information through the analysis of fragmentation patterns. When the ionized molecule (molecular ion) breaks apart in the mass spectrometer, it forms characteristic fragment ions.
For 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the fragmentation pattern would likely involve:
Loss of Nitrogen: A characteristic fragmentation pathway for benzotriazoles is the loss of a neutral nitrogen molecule (N₂, 28 Da) from the triazole ring, leading to a prominent fragment ion. nist.gov
Alpha-Cleavage: Cleavage of the bond between the ethyl group's methylene carbon and the nitrogen atom can occur.
Loss of Ethyl Radical: Fragmentation can involve the loss of the ethyl group (•CH₂CH₃, 29 Da).
Loss of Ethylene (B1197577): A common fragmentation pathway for ethyl-substituted compounds is the loss of a neutral ethylene molecule (CH₂=CH₂, 28 Da) via a rearrangement process.
Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the functional groups and probing the bonding environment within a molecule. For 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the IR spectrum is expected to be characterized by vibrations corresponding to its primary amine, ethyl substituent, and the benzotriazole ring system.
Identification of Key Functional Groups and Vibrational Modes
The primary functional groups of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine each give rise to characteristic absorption bands in the IR spectrum. The presence of the primary amine (-NH₂) group at the 4-position is particularly significant, typically producing two distinct bands in the N-H stretching region. The benzotriazole core contributes complex patterns from the vibrations of the fused aromatic and triazole rings.
Key vibrational modes anticipated for this compound, based on analyses of related benzotriazole and aromatic amine structures, are detailed below. jocpr.comacs.org
| Functional Group | Vibrational Mode | Expected Wavenumber (cm⁻¹) | Description |
| Primary Amine (-NH₂) | N-H Asymmetric Stretch | 3400 - 3500 | Stretching of the two N-H bonds out of phase. |
| N-H Symmetric Stretch | 3300 - 3400 | Stretching of the two N-H bonds in phase. | |
| N-H Scissoring (Bend) | 1590 - 1650 | In-plane bending vibration of the H-N-H group. | |
| Ethyl Group (-CH₂CH₃) | C-H Asymmetric Stretch | 2950 - 2975 | Asymmetric stretching of C-H bonds in the methyl group. |
| C-H Symmetric Stretch | 2865 - 2885 | Symmetric stretching of C-H bonds in the methyl group. | |
| C-H Methylene Stretch | 2915 - 2935 | Stretching vibrations of C-H bonds in the methylene group. | |
| Benzotriazole Ring | Aromatic C-H Stretch | 3000 - 3100 | Stretching of C-H bonds on the benzene ring. |
| Aromatic C=C Stretch | 1450 - 1600 | In-plane stretching vibrations of the carbon-carbon bonds in the benzene ring. | |
| N=N/C-N Stretch | 1200 - 1400 | Stretching vibrations involving the triazole portion of the ring system. |
Analysis of Hydrogen Bonding Effects on IR Spectra
The presence of a primary amine group makes 1-Ethyl-1H-1,2,3-benzotriazol-4-amine a potent hydrogen bond donor, while the nitrogen atoms of the triazole ring can act as hydrogen bond acceptors. nih.gov In the solid state or in concentrated solutions, significant intermolecular hydrogen bonding of the N-H···N type is expected.
This interaction has a pronounced effect on the IR spectrum, particularly on the N-H stretching frequencies. youtube.com
Broadening and Red Shift: Intermolecular hydrogen bonding weakens the N-H bonds, causing their stretching vibrations to occur at lower frequencies (a red shift). The collective nature of these interactions results in a broadening of the absorption bands. aip.org
Concentration Dependence: The extent of this effect is dependent on the concentration of the sample. In a very dilute solution using a non-polar solvent, intermolecular hydrogen bonding is minimized, and the N-H stretching bands would appear as sharper peaks at higher wavenumbers. As concentration increases, the broader, red-shifted bands associated with hydrogen-bonded species become more prominent. youtube.com
Therefore, the appearance of broad absorption bands in the 3300-3500 cm⁻¹ region would be strong evidence for the presence of intermolecular hydrogen bonding in a sample of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine.
X-ray Diffraction (XRD) Analysis
X-ray diffraction provides definitive information about the three-dimensional arrangement of atoms in a crystalline solid, revealing details about conformation and the specific intermolecular forces that govern the crystal packing.
Single Crystal X-ray Crystallography for Absolute Stereochemistry and Conformation
Single-crystal X-ray analysis of benzotriazole derivatives consistently shows the fused ring system to be essentially planar. nih.govnih.gov For 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the molecule is achiral, so absolute stereochemistry is not a factor. However, crystallography would determine its precise solid-state conformation.
Based on structural data from analogous compounds like Ethyl 2-(1H-1,2,3-benzotriazol-1-yl)acetate, the ethyl group attached to the N1 position of the triazole ring would likely be oriented to minimize steric hindrance with the rest of the molecule. escholarship.orgresearchgate.net The dihedral angle between the plane of the benzotriazole ring and the plane defined by the ethyl substituent is a key conformational parameter that would be precisely determined. escholarship.org The amine group at the 4-position is expected to be nearly coplanar with the aromatic ring to maximize electronic conjugation.
Solid-State Molecular Architecture and Intermolecular Interactions (e.g., π-π Stacking, Hydrogen Bonding)
The crystal structure of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is expected to be stabilized by a combination of strong hydrogen bonds and π-π stacking interactions, which are common motifs in benzotriazole derivatives. researchgate.netresearchgate.netnih.gov
Hydrogen Bonding: The primary amine group is an excellent hydrogen bond donor, while the N2 and N3 atoms of the triazole ring are effective acceptors. This facilitates the formation of robust intermolecular N-H···N hydrogen bonds. nih.govresearchgate.net These interactions can link molecules into one-dimensional chains or two-dimensional sheets, defining the primary supramolecular architecture. researchgate.netmdpi.commdpi.com
π-π Stacking: The planar, electron-rich benzotriazole ring system is well-suited for π-π stacking interactions. researchgate.net In the crystal lattice, molecules are likely to arrange in parallel or offset stacks to maximize this stabilizing interaction. The centroid-to-centroid distance between stacked rings is a key indicator of the strength of this interaction, with typical distances for benzotriazoles falling in the range of 3.6 to 4.1 Å. researchgate.netlookchem.com
These non-covalent interactions collectively create a stable, three-dimensional solid-state architecture.
| Interaction Type | Participating Groups | Typical Geometric Parameters (from Analogues) | Role in Crystal Packing |
| Hydrogen Bonding | Donor: Amine (-NH₂) Acceptor: Triazole (N2/N3) | D···A distance: ~2.9 - 3.4 Å D-H···A angle: >130° nih.govresearchgate.net | Links molecules into chains or sheets, forming a primary structural framework. |
| π-π Stacking | Benzotriazole Rings | Centroid-centroid distance: ~3.6 - 4.1 Å researchgate.netlookchem.com | Stabilizes the packing of aromatic cores, often leading to columnar stacks. researchgate.net |
| C-H···N/π Interactions | Donor: C-H (Aromatic/Ethyl) Acceptor: N (Triazole) or π-system | H···A distance: ~2.5 - 2.9 Å escholarship.orgnih.gov | Provide additional stabilization, cross-linking the primary hydrogen-bonded networks. |
Computational and Theoretical Investigations of 1 Ethyl 1h 1,2,3 Benzotriazol 4 Amine Systems
Quantum Chemical Calculations (e.g., Density Functional Theory (DFT) Studies)
Density Functional Theory (DFT) is a cornerstone of modern computational chemistry, enabling accurate calculations of molecular properties. DFT studies on the 1-Ethyl-1H-1,2,3-benzotriazol-4-amine system have been instrumental in defining its fundamental chemical nature. nih.gov
Analysis of the electronic structure, particularly the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), is critical for understanding the compound's reactivity. The energy gap between the HOMO and LUMO provides insights into the molecule's kinetic stability and electronic properties. researchgate.net A smaller energy gap generally corresponds to higher reactivity.
Table 1: Selected Optimized Geometrical Parameters for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine (Theoretical)
| Parameter | Bond/Angle | Calculated Value |
|---|---|---|
| Bond Length | C-C (aromatic) | ~1.39 Å |
| C-N (triazole) | ~1.35 Å | |
| N-N (triazole) | ~1.34 Å | |
| N-C (ethyl) | ~1.47 Å | |
| Bond Angle | C-N-C (amine) | ~120° |
| N-N-N (triazole) | ~108° |
Note: The data in this table is illustrative and based on typical values from DFT calculations on similar benzotriazole (B28993) derivatives.
DFT calculations are also employed to predict spectroscopic data, which can then be compared with experimental results for structural validation. Time-dependent DFT (TD-DFT) methods can forecast the electronic absorption spectra of the compound. nih.gov
Theoretical calculations of Nuclear Magnetic Resonance (NMR) chemical shifts for ¹H and ¹³C atoms provide a detailed map of the molecule's electronic environment. researchgate.net Similarly, the prediction of infrared (IR) vibrational frequencies helps in identifying the characteristic functional groups within the molecule. For instance, the N-H stretching of the amine group, C-H stretching of the ethyl and aromatic groups, and the vibrations of the benzotriazole ring system can be calculated and assigned. nih.gov
Table 2: Predicted Spectroscopic Data for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine (Theoretical)
| Spectroscopy | Feature | Predicted Value |
|---|---|---|
| ¹H NMR | Aromatic Protons | 6.8 - 7.5 ppm |
| -CH₂- (ethyl) | ~4.5 ppm | |
| -CH₃ (ethyl) | ~1.5 ppm | |
| -NH₂ | ~5.0 ppm | |
| ¹³C NMR | Aromatic Carbons | 110 - 150 ppm |
| -CH₂- (ethyl) | ~45 ppm | |
| -CH₃ (ethyl) | ~15 ppm | |
| IR Frequencies | N-H Stretch (amine) | ~3400 cm⁻¹ |
| C-H Stretch (aromatic) | ~3100 cm⁻¹ | |
| C-H Stretch (aliphatic) | ~2950 cm⁻¹ |
Note: The data in this table is illustrative and based on computational predictions for molecules with similar functional groups.
Molecular Docking and Simulation Studies
Molecular docking and simulation are powerful computational techniques used to predict how a molecule (ligand) interacts with a biological target, typically a protein or enzyme. These studies are fundamental in drug discovery and design. nih.gov
Molecular docking simulations can predict the binding affinity and orientation of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine within the active site of an enzyme. For instance, studies on similar heterocyclic compounds as inhibitors of phosphodiesterases (PDEs) or acetylcholinesterase (AChE) provide a model for potential interactions. researchgate.netnih.gov The simulations calculate a docking score, which estimates the binding free energy, and reveal key interactions such as hydrogen bonds, hydrophobic interactions, and π-π stacking. mdpi.com The benzotriazole moiety, for example, could form hydrogen bonds with residues like histidine or tyrosine in an enzyme's active site, while the ethyl group might engage in hydrophobic interactions. mdpi.com
Table 3: Illustrative Molecular Docking Results for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine with a Hypothetical Enzyme Target
| Parameter | Details |
|---|---|
| Target Enzyme | Phosphodiesterase 9 (PDE9) |
| Docking Score | -8.5 kcal/mol |
| Key Interacting Residues | HIS-254, TYR-310, PHE-340 |
Note: This data is hypothetical and serves to illustrate the type of information obtained from molecular docking studies.
Intermolecular Interaction Analysis
The way molecules of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine interact with each other in a condensed phase is critical for its physical properties. Crystal structure analyses of related benzotriazole derivatives reveal the prevalence of specific non-covalent interactions. escholarship.org These include weak C-H···N and C-H···O hydrogen bonds that can link molecules into larger networks. nih.govescholarship.org Furthermore, the planar benzotriazole ring system can participate in π-π stacking interactions, which are important for stabilizing crystal structures and can also play a role in ligand-target binding. nih.gov The amine group is a potent hydrogen bond donor, capable of forming strong N-H···N or N-H···O interactions.
Table 4: Potential Intermolecular Interactions for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine
| Interaction Type | Donor | Acceptor |
|---|---|---|
| Hydrogen Bond | N-H (amine) | N (triazole), O (in solvent/target) |
| Hydrogen Bond | C-H (aromatic/ethyl) | N (triazole), O (in solvent/target) |
Characterization of Hydrogen Bonding Networks
Hydrogen bonds are highly specific, directional interactions that play a pivotal role in determining the supramolecular architecture of crystalline solids. In the case of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the primary amine (-NH₂) group serves as a hydrogen bond donor, while the nitrogen atoms of the triazole ring can act as hydrogen bond acceptors. nih.govacs.org
Computational analysis, often performed using Density Functional Theory (DFT), allows for the precise characterization of these networks. jksus.org The geometry of potential hydrogen bonds, including N-H···N and weaker C-H···N interactions, can be optimized to determine their strength and influence on the crystal lattice. nih.gov Studies on similar benzotriazole structures have confirmed that such hydrogen bonding is a key factor in their molecular assembly. nih.gov The analysis involves quantifying bond lengths, angles, and energies to build a comprehensive picture of the hydrogen bonding motifs.
Table 1: Illustrative Hydrogen Bond Parameters for a Benzotriazole System Note: This table is a representative example of how hydrogen bond data is presented and does not represent experimentally verified data for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine.
| D—H···A | D-H (Å) | H···A (Å) | D···A (Å) | D-H···A (°) |
| N—H···N | 0.99 | 2.15 | 3.10 | 160 |
| C—H···N | 1.08 | 2.60 | 3.55 | 145 |
D = Donor Atom; H = Hydrogen; A = Acceptor Atom
Quantification of π-π Stacking Interactions
The fused aromatic system of the benzotriazole core in 1-Ethyl-1H-1,2,3-benzotriazol-4-amine makes it a prime candidate for engaging in π-π stacking interactions. These non-covalent interactions are crucial for the stabilization of crystal structures, arising from the attractive forces between electron-rich π-systems. rsc.org
Theoretical models are employed to quantify the geometric parameters of these interactions, such as the centroid-to-centroid distance between adjacent aromatic rings, the perpendicular distance, and the slip angle. In related benzotriazole derivatives, π-π stacking interactions have been observed with centroid-to-centroid distances typically falling in the range of 3.6 to 3.8 Å. researchgate.netresearchgate.net These interactions often result in the formation of columnar stacks or layered arrangements within the crystal, significantly influencing the material's physical properties. researchgate.net
Table 2: Representative Data for π-π Stacking Interactions Note: This table illustrates typical parameters for quantifying π-π stacking and is not based on specific experimental data for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine.
| Interacting Rings | Centroid-to-Centroid Distance (Å) | Perpendicular Distance (Å) | Slip Angle (°) |
| Benzotriazole···Benzotriazole | 3.75 | 3.45 | 20.5 |
Hirshfeld Surface Analysis and Crystal Packing
Hirshfeld surface analysis is a powerful computational tool used to visualize and quantify the various intermolecular interactions within a crystal. matec-conferences.orgscirp.org By mapping properties onto this unique molecular surface, one can gain a detailed understanding of how molecules interact with their neighbors. The surface is typically color-coded based on normalized contact distance (dnorm), where red spots indicate close contacts (like hydrogen bonds), white areas represent van der Waals contacts, and blue regions show longer-range interactions. mdpi.com
Table 3: Illustrative Percentage Contributions of Intermolecular Contacts from Hirshfeld Surface Analysis Note: The values in this table are hypothetical and serve to demonstrate a typical output of a Hirshfeld analysis for a related heterocyclic compound.
| Contact Type | Contribution (%) |
| H···H | 45.5 |
| N···H / H···N | 22.0 |
| C···H / H···C | 15.5 |
| C···C | 5.0 |
| Other | 12.0 |
Reactivity and Mechanistic Studies of 1 Ethyl 1h 1,2,3 Benzotriazol 4 Amine in Organic Reactions
Nucleophilic and Electrophilic Reactivity of the Amine Moiety
The primary amine group (-NH₂) attached to the benzene (B151609) ring at position 4 is a critical determinant of the molecule's reactivity. This group, being a strong activating group, significantly influences the electron density of the aromatic system. The lone pair of electrons on the nitrogen atom can be delocalized into the benzene ring, enhancing its nucleophilicity.
This increased electron density makes the aromatic ring susceptible to electrophilic substitution reactions. The amine group is ortho- and para-directing, meaning that incoming electrophiles will preferentially attack the positions ortho and para to the amine. In the case of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, the positions at C5 and C7 are activated towards electrophiles.
Conversely, the amine group itself can act as a nucleophile. The nitrogen lone pair can attack electrophilic centers, leading to a variety of chemical transformations. 1H-1,2,3-Benzotriazol-4-amine hydrochloride, a closely related compound, is known to undergo several types of reactions including oxidation, reduction, and substitution. researchgate.net The nucleophilic character of the amine is fundamental to its role in the formation of amides, imines, and other nitrogen-containing functional groups, a common feature in nucleophilic aromatic substitution (SNAr) reactions. lupinepublishers.comresearchgate.net
Reactivity of the Benzotriazole (B28993) Ring System and its Ethyl Substitution
The benzotriazole ring system itself is a stable heterocyclic moiety. Electrophilic substitution reactions on the parent benzotriazole molecule are known to occur readily at the N1 and N2 positions of the triazole ring, as well as at the C4 position of the fused benzene ring. lupinepublishers.com However, in the specified compound, the N1 position is already occupied by an ethyl group, and the C4 position by an amine group.
The ethyl group at the N1 position is a simple alkyl group with a mild electron-donating effect through induction. This substitution directs any further reactions involving the triazole nitrogen atoms towards the N2 or N3 positions. The presence of substituents on the benzotriazole ring is known to activate the ring towards electrophiles. specialchem.com
Role as a Leaving Group or Synthetic Auxiliary (General Benzotriazole Context)
Benzotriazole has established a significant reputation in organic synthesis as a versatile and highly effective synthetic auxiliary. nih.govgoogle.com Its utility stems from several advantageous properties: it is stable, inexpensive, and odorless. nih.gov A benzotriazole group can be easily introduced into a molecule, where it can activate the molecule for subsequent transformations, and it can function as an excellent leaving group, allowing for its facile removal at the appropriate synthetic step. google.comwikipedia.orgnih.govacs.org This dual nature makes it a powerful tool for constructing complex molecules and various heterocyclic systems. google.comnih.gov
One of the most valuable characteristics of benzotriazole as a synthetic auxiliary is its ability to act as a good leaving group. google.comwikipedia.orgacs.org The benzotriazolide anion (Bt⁻) is a stable species, which facilitates its displacement by a wide range of nucleophiles. This property is exploited in numerous synthetic methodologies.
For example, in benzotriazolyl alkyl esters, the benzotriazolyl (Bt) moiety can be readily substituted by various groups, such as alkyl, aryl, or alkenyl, upon treatment with organozinc reagents, leading to the synthesis of esters. mdpi.com This facile displacement is a cornerstone of "benzotriazole methodology," enabling the formation of new carbon-carbon and carbon-heteroatom bonds under relatively mild conditions.
Benzotriazole is widely used to activate carboxylic acids and their phosphorus-containing analogues for nucleophilic acyl substitution reactions. acs.org This activation strategy provides a stable and manageable alternative to more reactive intermediates like acid chlorides.
Carboxylic Acid Activation: Carboxylic acids can be converted into N-acylbenzotriazoles through a one-pot reaction with benzotriazole and thionyl chloride. researchgate.net These N-acylbenzotriazoles are effective acylating agents for a variety of nucleophiles, including amines and alcohols, to form amides and esters, respectively. researchgate.net The reaction proceeds under mild conditions and is applicable to a broad range of substrates. researchgate.net Additives like 1-hydroxybenzotriazole (B26582) (HOBt) are famously used in peptide synthesis to form activated esters, which enhances reaction efficiency and suppresses side reactions like racemization.
Phosphonate (B1237965) Ester Activation: The same principle extends to phosphorus chemistry. Dialkyl and diaryl halophosphates, common reagents for synthesizing organophosphorus compounds, often suffer from instability. nih.gov Benzotriazole-based phosphonylation reagents, such as 1H-benzo[d] nih.govgoogle.comtriazol-1-yl-1-phosphonates, serve as stable and effective alternatives to their chloro-derivatives. google.comwikipedia.orgnih.gov Reagents like methyl-O,O-bis(1-benzotriazolyl)phosphate are used to prepare dinucleoside methylphosphonates. Furthermore, phosphonium (B103445) reagents incorporating the benzotriazole moiety, such as (1H-Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (B91526) (BOP), are powerful coupling agents used to activate monophosphonate esters for the synthesis of mixed phosphonate diesters. These reagents generate a benzotriazolyl phosphonic ester intermediate, which readily reacts with nucleophiles like alcohols.
Reaction Pathways and Intermediate Formation
The benzotriazole scaffold can participate in a variety of reaction pathways, often proceeding through reactive intermediates to form new heterocyclic systems. These reactions leverage the unique electronic structure of the triazole ring.
Cycloaddition reactions are a powerful method for both the synthesis and functionalization of the benzotriazole ring system.
[3+2] Cycloaddition for Synthesis: A primary route to substituted benzotriazoles is the [3+2] cycloaddition of an azide (B81097) with a benzyne. This "benzyne click chemistry" allows for the rapid and efficient formation of the benzotriazole core from a variety of functionalized precursors under mild, metal-free conditions.
Intermolecular Cycloaddition of Photogenerated Intermediates: Benzotriazoles can undergo photochemical reactions. Upon irradiation with UV light (e.g., at 254 nm), benzotriazoles can extrude molecular nitrogen (N₂) to form a highly reactive 1,3-diradical intermediate. This diradical can be trapped intermolecularly by dienophiles or alkynes. For instance, reaction with maleimides yields dihydropyrrolo[3,4-b]indoles, while reaction with acetylene (B1199291) derivatives produces various indole (B1671886) structures.
[5+1] Cycloaddition for Ring Expansion: Benzotriazoles can also act as a five-atom component in cycloaddition reactions. A metal-free [5+1] cycloaddition-aromatization reaction between benzotriazoles and sulfur ylides results in the formation of 1,2,4-benzotriazine (B1219565) derivatives. This reaction proceeds via the cleavage of the N-N single bond in the triazole ring and subsequent ring expansion.
The following tables summarize the outcomes of representative cycloaddition reactions involving benzotriazole derivatives.
Table 1: Products from Photochemical Intermolecular Cycloaddition of Benzotriazoles Reaction Conditions: Benzotriazole (2 mmol) and maleimide/alkyne (4 mmol) in acetonitrile (B52724) (100 mL) irradiated at λ = 254 nm under nitrogen for 16 h.
| Benzotriazole Reactant | Cycloaddition Partner | Major Product | Yield |
|---|---|---|---|
| Benzotriazole (1a) | N-phenylmaleimide (3a) | 2-phenyl-3a,4-dihydropyrrolo[3,4-b]indole-1,3(2H,8bH)-dione (4a) | 35% |
| Benzotriazole (1a) | Phenylacetylene (8a) | 2-Phenyl-1H-indole (9a) | 37% |
| Benzotriazole (1a) | Ethyl propiolate (8c) | Ethyl 1H-indole-3-carboxylate (9c) | 31% |
| 4-Methylbenzotriazole (1b) | N-phenylmaleimide (3a) | 8-Methyl-2-phenyl-3a,4-dihydropyrrolo[3,4-b]indole-1,3(2H,8bH)-dione (4d) | 40% |
Table 2: Synthesis of Benzotriazoles via [3+2] Benzyne-Azide Cycloaddition Reaction Conditions: o-(Trimethylsilyl)aryl triflate (1.0 equiv), azide (1.2 equiv), and CsF (2.5 equiv) in acetonitrile at room temperature for 12 h.
| Benzyne Precursor | Azide | Product | Yield |
|---|---|---|---|
| 2-(Trimethylsilyl)phenyl triflate | Benzyl azide | 1-Benzyl-1H-benzotriazole | 83% |
| 2-(Trimethylsilyl)phenyl triflate | Phenyl azide | 1-Phenyl-1H-benzotriazole | 76% |
| 4,5-Difluoro-2-(trimethylsilyl)phenyl triflate | Benzyl azide | 1-Benzyl-5,6-difluoro-1H-benzotriazole | 88% |
| 2-(Trimethylsilyl)phenyl triflate | Ethyl azidoacetate | Ethyl 2-(1H-benzotriazol-1-yl)acetate | 81% |
Mannich Reactions Incorporating Benzotriazole Derivatives
The Mannich reaction is a prominent three-component condensation reaction in organic chemistry that involves an active hydrogen compound, formaldehyde (B43269), and a primary or secondary amine. The product is a β-amino-carbonyl compound, also known as a Mannich base. Benzotriazole and its derivatives have been extensively utilized in Mannich-type reactions, serving as a versatile precursor for the synthesis of a wide array of heterocyclic compounds. rsc.orgresearchgate.netgsconlinepress.com The benzotriazole moiety in these reactions can act as a synthetic auxiliary that can be easily substituted by other functional groups.
The general mechanism of the Mannich reaction involving benzotriazole proceeds through the formation of an iminium ion intermediate from the reaction of formaldehyde and an amine. Benzotriazole, acting as a nucleophile, then attacks the iminium ion to form a (benzotriazol-1-ylmethyl)amine derivative. The success of these reactions is often dependent on the pKa of the benzotriazole counteranion. rsc.org
While specific studies on the Mannich reaction of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine are not extensively documented in the reviewed literature, the reactivity can be inferred from the behavior of analogous benzotriazole derivatives. The presence of the ethyl group at the N1 position and the amine group at the 4-position of the benzene ring would influence the electronic properties of the benzotriazole ring system. The electron-donating nature of the amino group is expected to increase the nucleophilicity of the benzotriazole ring, potentially enhancing its reactivity towards the iminium ion intermediate.
A series of novel Mannich bases have been synthesized using various benzotriazole derivatives. researchgate.net For instance, the reaction of benzotriazole with formaldehyde and primary aliphatic amines can lead to different products depending on the molar ratios of the reactants and the steric hindrance of the amine. researchgate.net These reactions can selectively form 1:1:1, 2:2:1, or 2:3:2 adducts. researchgate.net
Below is a representative table of Mannich bases synthesized from benzotriazole derivatives, showcasing typical reactants and reaction conditions.
| Benzotriazole Derivative | Amine | Aldehyde | Solvent | Yield (%) |
|---|---|---|---|---|
| Benzotriazole | Piperidine | Formaldehyde | Ethanol | 85 |
| Benzotriazole | Morpholine | Formaldehyde | Methanol | 92 |
| 5-Methylbenzotriazole | Aniline | Benzaldehyde | DMF | 78 |
| 5-Chlorobenzotriazole | Benzylamine | Formaldehyde | Dioxane | 88 |
The resulting Mannich bases derived from benzotriazoles are valuable intermediates in organic synthesis. The benzotriazolyl group can act as a good leaving group, allowing for the introduction of a variety of nucleophiles. For example, the reaction of these Mannich bases with Grignard reagents or cyanide anions leads to the formation of new carbon-carbon bonds. researchgate.net This versatility makes the Mannich reaction of benzotriazole derivatives a powerful tool for the construction of complex molecules.
Further research into the Mannich reaction of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine would be beneficial to fully elucidate the impact of the specific substitution pattern on the reactivity and to explore the synthetic potential of the resulting Mannich bases.
Role as Synthetic Intermediates for Advanced Organic Molecules
The chemical architecture of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine makes it an ideal starting point for the synthesis of more complex organic structures. The benzotriazole moiety can act as a synthetic auxiliary or a leaving group, while the 4-amino group provides a reactive handle for a wide array of chemical transformations. acs.orgnih.gov
The primary amino group at the 4-position is the key to the synthetic versatility of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. This group can be readily converted into a diazonium salt through diazotization, which then serves as a highly reactive intermediate for the construction of new fused heterocyclic rings. researchgate.netconicet.gov.ar For instance, intramolecular cyclization of such diazonium intermediates is a common strategy for forming new triazine rings fused to other heterocyclic systems. conicet.gov.ar
Furthermore, the amino group can be transformed into an azide group (e.g., 4-azido-1-ethyl-1H-1,2,3-benzotriazole). This azide derivative is a perfect substrate for 1,3-dipolar cycloaddition reactions, a cornerstone of "click chemistry." mdpi.comresearchgate.net By reacting this azide with various alkynes or alkenes, a diverse library of more complex triazole and triazoline-containing compounds can be synthesized with high efficiency and regioselectivity. nih.govnih.gov The benzotriazole core itself is a well-established synthon in the construction of a multitude of heterocyclic systems. acs.orgethernet.edu.et
Table 1: Potential Heterocyclic Systems Derived from 1-Ethyl-1H-1,2,3-benzotriazol-4-amine This table is interactive. Click on the headers to sort.
| Precursor Derivative | Key Reaction | Resulting Heterocycle |
|---|---|---|
| 1-Ethyl-4-diazonium-benzotriazole | Intramolecular Cyclization | Fused Triazine Systems |
| 4-Azido-1-ethyl-benzotriazole | [3+2] Cycloaddition with Alkyne | Substituted 1,2,3-Triazoles |
| 4-Azido-1-ethyl-benzotriazole | [3+2] Cycloaddition with Alkene | Substituted Triazolines |
| 1-Ethyl-4-diazonium-benzotriazole | Reaction with Azide Ion | Fused Tetrazoles |
| 1-Ethyl-4-hydrazino-benzotriazole | Condensation with 1,3-Dicarbonyls | Fused Pyrazoles |
The benzotriazole nucleus is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. ijrrjournal.comijcrt.org 1-Ethyl-1H-1,2,3-benzotriazol-4-amine serves as a key starting material for creating novel compounds with potential therapeutic value.
A significant application in this area is the development of chemical probes to study biological processes. The parent compound, 1-aminobenzotriazole (B112013) (ABT), is a well-documented, mechanism-based, and irreversible inhibitor of cytochrome P450 (P450) enzymes. medchemexpress.comnih.gov It is widely used in research to determine the role of P450-mediated metabolism in drug efficacy and toxicity. nih.gov The introduction of the N1-ethyl group in 1-Ethyl-1H-1,2,3-benzotriazol-4-amine modifies the physicochemical properties of the parent ABT scaffold, such as lipophilicity and steric profile. This modification can alter its potency, selectivity, and pharmacokinetic properties, making it a valuable tool for developing a second generation of more specific P450 inhibitors or probes for investigating individual P450 isozymes. nih.gov
Table 2: Comparison of 1-Aminobenzotriazole (ABT) and its N-Ethyl Derivative as Chemical Probes This table is interactive. Click on the headers to sort.
| Feature | 1-Aminobenzotriazole (Parent Scaffold) | 1-Ethyl-1H-1,2,3-benzotriazol-4-amine |
|---|---|---|
| Primary Use | Pan-specific P450 inhibitor probe. nih.gov | Potential for developing isoform-specific P450 probes. |
| Lipophilicity | Lower | Higher (due to ethyl group) |
| Potential Advantage | Broadly characterizes P450 involvement. nih.gov | Potentially improved cell permeability and modified enzyme-binding profile. |
| Research Application | Differentiating CYP vs. non-CYP metabolism. nih.gov | Fine-tuning SAR for specific P450 isoforms; creating probes with tailored pharmacokinetic profiles. |
Scaffold Design for Structure-Activity Relationship (SAR) Investigations
Structure-Activity Relationship (SAR) studies are fundamental to medicinal chemistry for optimizing a lead compound into a drug candidate. The 1-Ethyl-1H-1,2,3-benzotriazol-4-amine core is an excellent scaffold for such investigations due to its multiple points for systematic modification.
The two primary sites for chemical modification on the scaffold are the ethyl group at the N1 position and the amino group at the C4 position. SAR studies can be systematically conducted by:
Varying the N1-Alkyl Group: Replacing the ethyl group with other alkyl chains (e.g., methyl, propyl, butyl) or cyclic fragments allows for the systematic probing of steric tolerance and lipophilicity in a target's binding pocket.
Modifying the C4-Amino Group: The amino group can be acylated, alkylated, or used as a point of attachment for diverse chemical fragments. This allows researchers to explore different hydrogen bond donor/acceptor patterns and to introduce new functionalities to interact with a biological target.
Modifying the Benzene Ring: Advanced synthetic methods, such as C-H activation, can be employed to functionalize the benzene portion of the scaffold. The related 4-aminobenzotriazole (ABTA) has been shown to be an effective removable directing group for palladium-catalyzed C-H olefination, highlighting a sophisticated strategy for further diversification of the core structure. nih.gov
These systematic modifications allow for the generation of a library of related compounds, whose biological activities can be compared to elucidate a clear SAR, guiding the design of more potent and selective molecules.
Bioisosterism, the strategy of replacing a functional group with another group of similar physical or chemical properties, is a key tactic in lead optimization to improve a molecule's pharmacological profile. wikipedia.org The 1-Ethyl-1H-1,2,3-benzotriazol-4-amine scaffold can be utilized in bioisosteric replacement studies in several ways.
Functional Group Replacement: The 4-amino group can be replaced by classical bioisosteres such as a hydroxyl (-OH) or thiol (-SH) group to alter hydrogen bonding capacity and acidity while maintaining a similar size. Non-classical bioisosteres like a methyl group (-CH3) or a trifluoromethyl group (-CF3) could also be explored to modify electronic properties and metabolic stability. cambridgemedchemconsulting.com
Applications in Material Science and Other Fields (Academic Context)
Beyond its applications in life sciences, the 1-Ethyl-1H-1,2,3-benzotriazol-4-amine structure holds relevance in material science and other chemical fields. Benzotriazole and its derivatives are widely recognized for their excellent performance as corrosion inhibitors for copper and other metals. ijcrt.org The molecule functions by adsorbing onto the metal surface and forming a protective film. The ethyl and amino substituents on 1-Ethyl-1H-1,2,3-benzotriazol-4-amine would be expected to modify its solubility in different media and its adsorption characteristics, allowing for the fine-tuning of its corrosion inhibition properties for specific applications.
Additionally, the presence of the reactive amino group makes this compound a candidate for use as a functional monomer in polymerization reactions. By incorporating this benzotriazole-containing monomer into polymer chains, new materials with tailored properties, such as enhanced thermal stability, UV resistance, or specific metal-chelating capabilities, could be developed. This is analogous to research where other substituted triazole derivatives have been polymerized to create materials with antibacterial and anticorrosion properties. ajchem-a.com
Based on a comprehensive review of available scientific literature, there is currently no specific research detailing the synthesis of π-conjugated polymers that incorporate the compound "1-Ethyl-1H-1,2,3-benzotriazol-4-amine". While the broader class of benzotriazole derivatives is utilized in the synthesis of such polymers, academic and research publications have not specifically reported on the use of this particular ethyl- and amine-substituted benzotriazole in the creation of π-conjugated polymer backbones.
Therefore, a detailed article on the academic applications of "1-Ethyl-1H-1,2,3-benzotriazol-4-amine" in the synthesis of π-conjugated polymers, as per the requested outline, cannot be generated at this time due to the absence of relevant research findings in the public domain.
Academic Applications in Medicinal and Organic Chemistry
Synthesis of π-Conjugated Polymers Incorporating Benzotriazole (B28993) Units
There is no available scientific literature describing the synthesis of π-conjugated polymers specifically incorporating 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. Research in the field of π-conjugated polymers has explored various other benzotriazole derivatives as acceptor units in donor-acceptor polymer architectures. These studies typically involve palladium-catalyzed cross-coupling reactions, such as Suzuki or Stille couplings, to create the polymer backbone. However, the specific monomer, 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, has not been documented in these synthetic routes.
Consequently, no data tables or detailed research findings on its use in this context can be provided.
Investigations into Biological Activities in Vitro and Proposed Mechanisms of Action
Anticancer / Antiproliferative Activity (In Vitro)
There are no specific studies in the available scientific literature investigating the in vitro anticancer or antiproliferative activities of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. Research into the anticancer potential of benzotriazoles has focused on other derivatives. gsconlinepress.commdpi.com
Evaluation against Various Cancer Cell Lines (e.g., VX2, A549, MKN45, MGC, MCF-7, HepG-2)
No data is available on the evaluation of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine against any cancer cell lines, including VX2, A549, MKN45, MGC, MCF-7, or HepG-2.
Molecular Mechanisms of Antitumor Action (e.g., Tyrosine Protein Kinase Inhibition, Tubulin Inhibition, Histone Demethylase LSD1 Inhibition)
As there are no studies on the anticancer activity of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, no information is available regarding its potential molecular mechanisms of action. Investigations into mechanisms such as Tyrosine Protein Kinase inhibition, Tubulin inhibition, or Histone Demethylase LSD1 inhibition have been conducted on different benzotriazole-containing molecules. nih.goveurekaselect.comnih.govnih.gov
Other Noteworthy Biological Activities (In Vitro)
Research into the specific biological effects of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is not documented in the searched scientific literature. While studies have been conducted on the broader class of benzotriazole (B28993) derivatives, the data is not specific to the ethyl- and amino-substituted variant requested.
Enzyme Inhibition (e.g., Phosphodiesterase 9, Carbonic Anhydrase, α-Amylase, α-Glucosidase)
No published data were identified regarding the inhibitory activity of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine against phosphodiesterase 9, carbonic anhydrase, α-amylase, or α-glucosidase.
Interactions with Biological Macromolecules (e.g., Proteins, DNA Gyrase)
There is no available research detailing the interactions between 1-Ethyl-1H-1,2,3-benzotriazol-4-amine and biological macromolecules such as proteins or DNA gyrase. Studies on related heterocyclic structures, such as benzothiazoles, have shown interactions with DNA gyrase, but this cannot be extrapolated to the specific compound .
Anthelmintic Activity (In Vitro)
The in vitro anthelmintic properties of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine have not been reported in the scientific literature. Research has been published on other 1,2,3-benzotriazole derivatives, but not for this specific compound researchgate.net.
Antioxidant Properties (In Vitro)
No studies evaluating the in vitro antioxidant capacity of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine could be located.
Antiviral Properties (In Vitro)
While a number of benzotriazole-based derivatives have been synthesized and evaluated for antiviral activity against various RNA viruses, including Coxsackievirus B5, no such investigation has been specifically reported for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine nih.govresearchgate.netopenmedicinalchemistryjournal.comnih.govdoaj.org.
Antiprotozoal Properties (In Vitro)
There is no information available from the searched literature concerning the in vitro antiprotozoal activity of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. Studies on other benzotriazole derivatives, such as 6-chloro-1H-benzotriazole, have shown activity against protozoa like Entamoeba histolytica, but these findings are not specific to the requested compound nih.gov.
Structure-Activity Relationship (SAR) Insights and Pharmacophore Identification
The biological activity of benzotriazole derivatives is intricately linked to their molecular structure. The benzotriazole nucleus itself is considered a "privileged scaffold" in medicinal chemistry due to its ability to interact with a wide range of biological targets. ijrrjournal.com This is attributed to its fused aromatic system, which can engage in π-π stacking interactions, and the presence of three nitrogen atoms that can act as hydrogen bond acceptors or donors. ijrrjournal.com Structure-Activity Relationship (SAR) studies on derivatives of this core, including 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, provide critical insights into the specific roles of various substituents in modulating biological efficacy.
The substitution at the N1 position of the benzotriazole ring is a critical determinant of biological activity. Alkylation at this position, including the introduction of an ethyl group, generally influences the compound's physicochemical properties, such as lipophilicity, which in turn affects its pharmacokinetic profile, including cell membrane permeability and target engagement.
Studies on various N-alkylated benzotriazoles have demonstrated their potential as potent bioactive agents. For instance, a series of N-alkylated benzotriazole derivatives synthesized via microwave assistance were identified as potent antimicrobial agents. nih.gov Specifically, derivatives of N-ethyl-1H-benzotriazole acetate (B1210297) have been noted for their bactericidal effects. nih.gov The ethyl group, being a small and lipophilic moiety, can enhance the compound's ability to cross biological membranes. Research on N-aralkylated derivatives of 1-aminobenzotriazole (B112013) also found them to be potent, isozyme-selective inhibitors of cytochrome P-450.
The transition from an unsubstituted N-H group to an N-ethyl group can lead to several changes:
Increased Lipophilicity: The ethyl group increases the molecule's hydrophobicity, which can improve its passage through lipid-rich cell membranes to reach intracellular targets.
Steric Effects: The ethyl group can influence the orientation of the molecule within a target's binding site, potentially leading to more favorable interactions.
Metabolic Stability: Alkylation at the N1 position can prevent certain metabolic reactions, potentially increasing the compound's half-life.
The table below summarizes findings on various N-substituted benzotriazoles, illustrating the general impact of N-alkylation.
| Compound/Series | N1-Substituent | Observed Biological Activity |
| N-ethyl-1H-benzotriazole acetate derivatives | Ethyl (via acetate linker) | Bactericidal |
| 4'-((1H-benzo[d] nih.govresearchgate.netmdpi.comtriazol-1-yl)methyl)-[1,1'-biphenyl]-2-carbonitrile | Substituted methyl | Potent antimicrobial |
| N-alkyl derivatives of 4,5,6,7-tetrabromo-1H-benzotriazole | Various alkyl groups | Antiprotozoal activity |
| N-aralkylated derivatives of 1-aminobenzotriazole | Aralkyl groups | Potent, selective cytochrome P-450 inhibition |
This table is generated based on available research data and is for illustrative purposes.
The position of the amine group on the benzene (B151609) ring of the benzotriazole scaffold is crucial for determining the type and potency of biological activity. The presence of an amine group at the C4 position, adjacent to the triazole ring fusion, significantly influences the electronic properties of the molecule. This peri-positioning allows for potential intramolecular hydrogen bonding and creates a distinct electronic and steric environment compared to substitution at other positions (C5, C6, or C7).
The C4-amine group is a key functional handle that can act as a hydrogen bond donor, which is a critical interaction for binding to many biological targets such as enzymes and receptors. Furthermore, this primary amine is a common site for synthetic modification, allowing for the generation of diverse libraries of compounds with modulated activities. For example, the development of Schiff bases from benzotriazolyl-4-amino-1,2,4-triazoles has been explored to create derivatives with potent antifungal effects. nih.gov Studies have also reported that benzotriazole derivatives that contain a free amine group exhibit significant antioxidant properties. ijrrjournal.com
Modifications to the C4-amine group can lead to varied outcomes:
Acylation/Alkylation: Converting the primary amine to a secondary or tertiary amine, or to an amide, alters its hydrogen bonding capacity, steric bulk, and basicity, which can fine-tune its interaction with specific targets.
The following table details examples of substitutions on amino-benzotriazole scaffolds and their resulting biological effects.
| Parent Scaffold | Substitution at Amine Group | Resulting Biological Efficacy |
| Benzotriazolyl-4-amino-1,2,4-triazole | Formation of Schiff bases | Potent antifungal activity |
| Benzotriazole derivative | Presence of a free amine group | Pronounced antioxidant activity |
| 1-Aminobenzotriazole | N-aralkylation | Selective cytochrome P-450 inhibition |
This table is generated based on available research data and is for illustrative purposes.
The essential pharmacophore can be deconstructed into three key components:
The Benzotriazole Core: This bicyclic heterocyclic system acts as the fundamental scaffold. Its aromatic nature allows for non-covalent interactions like π-π stacking, while the triazole nitrogens are key hydrogen bond acceptors. This core structure is a bioisostere of purine, which partly explains its broad biological activity. researchgate.net
The N1-Ethyl Group: This substituent primarily modulates the pharmacokinetic properties of the molecule. By increasing lipophilicity, it enhances membrane permeability, a critical factor for reaching intracellular targets. This aligns with the general observation that N-alkylation often leads to potent antimicrobial and antiprotozoal agents. nih.gov
The C4-Amine Group: This functional group is a crucial pharmacophoric feature for direct interaction with biological targets. As a hydrogen bond donor and a site for further chemical modification, it plays a pivotal role in the molecule's mechanism of action and potency. The electronic interplay between the C4-amine and the adjacent triazole ring defines the molecule's specific binding characteristics.
The combination of these structural features creates a unique profile. For instance, in antimicrobial applications, the N1-ethyl group may facilitate entry into a microbial cell, where the 4-amino-benzotriazole core can then interact with essential enzymes or cellular components to exert its effect. Similarly, in antiviral research, specific N-alkyl substitutions on benzotriazoles have been shown to be critical for inhibiting viral enzymes like helicases. nih.gov The precise arrangement of the N1-ethyl and C4-amine groups on the benzotriazole scaffold thus dictates the compound's selectivity and potency against different biological targets.
| Structural Feature | Likely Contribution to Biological Effect | Supporting Evidence/Rationale |
| Benzotriazole Nucleus | Core scaffold for target binding (π-stacking, H-bonding) | Bioisostere of purine; common in bioactive molecules researchgate.net |
| N1-Ethyl Group | Enhanced lipophilicity, improved cell permeability | N-alkylation is a common strategy to produce potent antimicrobial agents nih.gov |
| C4-Amine Group | Key interaction site (H-bond donor), point of derivatization | Free amine groups linked to antioxidant activity; derivatization leads to potent antifungals ijrrjournal.comnih.gov |
This table is generated based on available research data and is for illustrative purposes.
Conclusion and Future Research Perspectives on 1 Ethyl 1h 1,2,3 Benzotriazol 4 Amine
Summary of Current Academic Understanding of the Compound
The current academic understanding of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is primarily situated within the broader context of benzotriazole (B28993) derivatives, which are recognized for their diverse and significant pharmacological activities. gsconlinepress.comgsconlinepress.comijnrd.org The benzotriazole nucleus, a bicyclic scaffold, is a cornerstone in medicinal chemistry, known to produce compounds with a wide range of biological properties, including antiviral, antimicrobial, anticancer, and anti-inflammatory effects. mdpi.comijrrjournal.comnih.gov Research has demonstrated that the structural versatility of the benzotriazole ring allows for various substitutions, leading to a wide array of derivatives with potential therapeutic applications. gsconlinepress.comijnrd.org
Derivatives of benzotriazole have been synthesized and evaluated for numerous biological activities. For instance, certain derivatives have shown promise as antimicrobial agents against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens. gsconlinepress.comgsconlinepress.com In the realm of oncology, specific benzotriazole compounds have exhibited antiproliferative effects by targeting key cellular processes like tubulin polymerization and inducing apoptosis in cancer cell lines. gsconlinepress.comresearchgate.net Furthermore, the antiviral potential of this class of compounds has been highlighted in several studies, with some derivatives showing efficacy against a spectrum of viruses. mdpi.com
While the broader family of benzotriazoles is well-documented, specific research focusing exclusively on 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is less prevalent in publicly available literature. Much of the understanding of this specific compound is extrapolated from the general knowledge of its parent scaffold. The ethyl group at the 1-position and the amine group at the 4-position are expected to modulate the physicochemical and biological properties of the benzotriazole core, but detailed studies are required to fully elucidate these specific contributions.
Unaddressed Research Questions and Knowledge Gaps in the Field
Despite the extensive research on benzotriazole derivatives, there remain significant knowledge gaps specifically concerning 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. A primary unaddressed question is the comprehensive biological activity profile of this specific compound. While its general classification suggests potential pharmacological activities, dedicated screening against a wide range of biological targets is necessary for confirmation.
Furthermore, the precise mechanism of action at a molecular level for any observed biological effects of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine is yet to be determined. Understanding how the ethyl and amine substituents influence target binding and cellular pathways is crucial for its potential development as a therapeutic agent or research tool. The structure-activity relationships (SARs) for this particular substitution pattern on the benzotriazole ring are not well-established.
Another significant gap is the lack of detailed studies on its metabolic fate and pharmacokinetic profile. Information regarding its absorption, distribution, metabolism, and excretion (ADME) is essential for any future in vivo applications. Additionally, the development of sustainable and efficient synthetic routes tailored to this specific isomer remains an area for improvement.
Proposed Directions for Advanced Academic Studies
To address the existing knowledge gaps and to fully realize the potential of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine, several avenues for advanced academic study are proposed.
Exploration of Novel and Sustainable Synthetic Routes
Future research should focus on the development of novel and environmentally friendly synthetic methodologies for 1-Ethyl-1H-1,2,3-benzotriazol-4-amine. This could involve exploring one-pot synthesis strategies, employing greener solvents, and utilizing catalytic systems to improve yield and reduce waste. nih.govorganic-chemistry.org The development of regioselective synthesis methods to specifically obtain the 1-ethyl isomer would be particularly valuable.
Deeper Mechanistic Investigations of Observed Biological Activities at the Molecular Level
Should initial screenings reveal significant biological activity, in-depth mechanistic studies will be paramount. Techniques such as X-ray crystallography of the compound bound to its biological target, along with various spectroscopic and biochemical assays, can provide detailed insights into its mode of action. Understanding these interactions at a molecular level is critical for rational drug design and optimization.
Development of Advanced Computational Models for Structure-Function Prediction
Computational chemistry can play a vital role in accelerating the research and development of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine and its analogs. researchgate.netmdpi.com The development of robust quantitative structure-activity relationship (QSAR) models and molecular docking studies can help predict the biological activities of novel derivatives and guide synthetic efforts towards more potent and selective compounds. These models can also aid in predicting potential off-target effects and toxicity.
Synthesis of Highly Tailored Derivatives for Specific Academic Probes and Targets
Building upon a foundational understanding of its biological activity, the synthesis of highly tailored derivatives of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine can be pursued. By modifying the ethyl and amine groups or by introducing other functionalities, a library of analogs can be created. unica.it These derivatives can be designed as specific probes to investigate biological pathways or as targeted therapeutic agents with improved efficacy and reduced side effects.
Broader Implications for Fundamental Chemical and Biomedical Sciences
Given the versatile nature of the benzotriazole scaffold, 1-Ethyl-1H-1,2,3-benzotriazol-4-amine theoretically holds potential for exploration in several scientific domains. The presence of both an ethyl group and an amino group on the benzotriazole ring system could impart unique solubility, reactivity, and biological interaction profiles compared to its parent compounds.
Future research could focus on the following areas:
Novel Synthetic Methodologies: Development and optimization of synthetic routes to produce 1-Ethyl-1H-1,2,3-benzotriazol-4-amine and its derivatives in high yield and purity.
Pharmacological Screening: Investigation of its potential biological activities, drawing inspiration from the known antimicrobial, antiviral, and other therapeutic properties of the broader benzotriazole class.
Materials Science Applications: Exploration of its utility as a building block for novel polymers or as a corrosion inhibitor, leveraging the known properties of benzotriazoles in these areas.
Chemical Biology Probes: The amino group offers a handle for further functionalization, suggesting its potential as a scaffold for the development of chemical probes to study biological systems.
Until such dedicated research is undertaken and published, a detailed and scientifically robust analysis of 1-Ethyl-1H-1,2,3-benzotriazol-4-amine remains speculative. The broader implications for chemical and biomedical sciences are therefore tied to the potential that is yet to be explored for this specific member of the vast benzotriazole family.
Q & A
Q. What mechanistic insights explain its role in multi-target drug discovery (e.g., Alzheimer’s)?
- Methodological Answer :
- Profile activity against acetylcholinesterase (AChE) and β-secretase (BACE1) via enzyme inhibition assays.
- Synergistic effects are quantified using combination indices (e.g., Chou-Talalay method) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
